2-methoxyethyl 4-[4-(difluoromethoxy)-3-methoxyphenyl]-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate

• IUPAC Name: 2-methoxyethyl 4-[4-(difluoromethoxy)-3-methoxyphenyl]-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C17H20F2N2O6/c1-9-13(15(22)26-7-6-24-2)14(21-17(23)20-9)10-4-5-11(27-16(18)19)12(8-10)25-3/h4-5,8,14,16H,6-7H2,1-3H3,(H2,20,21,23)
• InChI Key: DOSSCBHXKKEQEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC(=C(C=C2)OC(F)F)OC)C(=O)OCCOC
• Molecular Formula: C17H20F2N2O6
• Molecular Weight: 386.3 g/mol

Description

This compound is a unique chemical with the linear formula C17H20F2N2O6. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers.

Scientific Research Applications

Selective Electrophilic Fluorinations

Compounds with difluoromethoxy groups are used in selective synthesis protocols for creating fluorinated quinazolinones, which have potential applications in medicinal chemistry.

Pulmonary Fibrosis Therapy

Derivatives of difluoromethoxy benzoic acid have been evaluated for their effects on pulmonary fibrosis, suggesting potential therapeutic applications.

Life Science Research

Ethyl 2-(4-(difluoromethoxy)phenyl)-2-oxoacetate is mentioned in the context of life science research solutions, indicating its use in various research protocols.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity.